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Compound of Interest

Compound Name: 4-Cyclopropyl-1H-pyrazol-3-amine

Cat. No.: B1371510 Get Quote

Introduction and Scope
4-Cyclopropyl-1H-pyrazol-3-amine is a heterocyclic building block of significant interest in

medicinal chemistry and drug development.[1][2][3][4] Its unique structural motif, combining a

pyrazole core with a cyclopropyl group and an amino functionality, makes it a valuable synthon

for creating novel molecular entities with diverse pharmacological activities. The primary amine

and the pyrazole ring system offer multiple points for chemical modification, enabling its

incorporation into complex molecular scaffolds.

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the proper handling, storage, and quality control of 4-
Cyclopropyl-1H-pyrazol-3-amine. Adherence to these protocols is critical to ensure the

compound's stability, preserve its purity, and guarantee the safety of laboratory personnel. The

causality behind each recommendation is explained to provide a deeper understanding of the

material's chemical nature.

Compound Identification and Physicochemical
Properties
Accurate identification and understanding the fundamental properties of a chemical are the

foundation of its safe and effective use.
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Property Value Source

IUPAC Name
4-cyclopropyl-1H-pyrazol-5-

amine
PubChem[5]

CAS Number 673475-74-6 Guidechem[6]

Molecular Formula C₆H₉N₃ PubChem[5]

Molecular Weight 123.16 g/mol PubChem[5]

Appearance
Typically an off-white to yellow

or brown solid/powder
General chemical knowledge

Topological Polar Surface Area 54.7 Å² Guidechem[6]

Hydrogen Bond Donor Count 2 Guidechem[6]

Hydrogen Bond Acceptor

Count
2 Guidechem[6]

Hazard Identification and Safety Profile
4-Cyclopropyl-1H-pyrazol-3-amine is classified with several hazards that necessitate careful

handling. The Globally Harmonized System (GHS) classifications are summarized below.[5] It

is mandatory to consult the full Safety Data Sheet (SDS) before use.

GHS Classification Hazard Statement GHS Pictogram

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed GHS07 (Exclamation Mark)

Skin Irritation (Category 2) H315: Causes skin irritation GHS07 (Exclamation Mark)

Serious Eye Damage

(Category 1)

H318: Causes serious eye

damage
GHS05 (Corrosion)

STOT SE, Respiratory

(Category 3)

H335: May cause respiratory

irritation
GHS07 (Exclamation Mark)

Causality of Hazards:
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The amine functional group can contribute to skin and eye irritation.

As a fine powder, the compound can be easily inhaled, leading to respiratory tract irritation.

The potential for serious eye damage necessitates stringent eye protection.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is required to mitigate the identified risks. The following

workflow must be followed before entering an area where this compound is actively handled.

Entry to Lab Don Certified
Lab Coat

Wear Chemical
Splash Goggles

(ANSI Z87.1)

Wear Nitrile Gloves
(check for tears)

Work in a Certified
Chemical Fume Hood Ready for Handling

Click to download full resolution via product page

Caption: Mandatory PPE and Engineering Control Workflow.

Expert Rationale:

Chemical Splash Goggles: Chosen over safety glasses to provide a complete seal around

the eyes, protecting from both airborne powder and potential splashes, which is critical given

the "Causes serious eye damage" classification.[5]

Nitrile Gloves: Provide adequate protection against incidental contact. For prolonged

handling or in case of a spill, double-gloving is recommended.

Chemical Fume Hood: An essential engineering control to prevent inhalation of the powder,

addressing the respiratory irritation hazard.[5]

Handling and Dispensing Protocols
Handling this compound requires methodical procedures to prevent contamination and

exposure.

General Handling
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Environment: All manipulations must be performed within a certified chemical fume hood to

minimize inhalation risk.[7]

Avoid Dust Formation: Handle the solid material gently. Do not pour the powder in a way that

creates airborne dust.[7]

Cross-Contamination: Use dedicated spatulas and weighing papers for this compound.

Clean all equipment thoroughly after use.

Weighing and Dispensing Protocol
Preparation: Place an anti-static weighing dish or creased weighing paper on an analytical

balance inside the fume hood. Tare the balance.

Dispensing: Using a clean, dedicated spatula, carefully transfer the desired amount of 4-
Cyclopropyl-1H-pyrazol-3-amine from the stock bottle to the weighing dish. Add the

material slowly to avoid creating dust clouds.

Closure: Immediately and securely close the main stock bottle. The amine functionality

makes the compound potentially hygroscopic and susceptible to oxidation.[8][9]

Transfer: Carefully transfer the weighed material into the reaction vessel or solvent vial. Use

a funnel if necessary.

Decontamination: Wipe the spatula and any affected surfaces with a solvent-dampened cloth

(e.g., ethanol or isopropanol) and dispose of it as chemical waste.

Storage Protocols and Stability
The stability of 4-Cyclopropyl-1H-pyrazol-3-amine is contingent on proper storage conditions.

The presence of both a pyrazole ring and an amine group makes it sensitive to oxidation, light,

and moisture.[8][9]
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Storage Conditions

Temperature:
2-8°C

Atmosphere:
Inert Gas (Argon/Nitrogen)

Light:
Protect from Light (Amber Vial)

Moisture:
Dry/Desiccated

Compound Received

Storage Duration?

Short-Term
(< 1 week)

Short

Long-Term
(> 1 week)

Long

Stock Solution
(DMSO, DMF, etc.)

Solution

Aliquot & Freeze
-20°C or -80°C

Protect from Light

Form?

Click to download full resolution via product page

Caption: Decision logic for appropriate storage conditions.

Short-Term Storage (In-Use)
For material that will be used within a few days, store the tightly sealed container in a

refrigerator at 2-8°C.[6] The container should be placed inside a secondary container with a

desiccant.

Long-Term Storage Protocol (Archival)
Inert Atmosphere: The primary cause of degradation for pyrazole and amine-containing

compounds is oxidation, often presenting as a color change to brown or black.[9] To prevent

this, the compound must be stored under an inert atmosphere.

Procedure:
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Place the manufacturer's vial inside a larger, sealable container (e.g., a glass desiccator or

a sealable bag designed for sensitive reagents).

Purge the secondary container with a gentle stream of dry argon or nitrogen for 1-2

minutes.

Seal the container tightly while still under the positive pressure of the inert gas.

Temperature and Light: Store the container in a refrigerator at 2-8°C, protected from light.[6]

[9] An amber vial or wrapping the container in aluminum foil is effective.[9]

Management of Stock Solutions
Solvents: Use anhydrous solvents (e.g., DMSO, DMF) for preparing stock solutions.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, divide

the stock solution into small, single-use aliquots in tightly sealed vials.[10]

Storage: Store aliquots at -20°C for short-to-medium term (1-3 months) or at -80°C for long-

term archival (up to 6 months).[10] Ensure vials are protected from light.

Stability and Incompatibility
Signs of Degradation: A noticeable change in color from off-white/pale yellow to dark yellow,

brown, or black is a primary indicator of degradation, likely due to oxidation.[9] Purity should

be re-verified by LC-MS or NMR if degradation is suspected.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and acid

chlorides.[11] The amine group is basic and will react exothermically with acids.

Spill and Waste Management
Spills:

Evacuate the immediate area if the spill is large or dust is generated.

Wearing full PPE, gently cover the spilled solid with an inert absorbent material like sand

or vermiculite.
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Carefully sweep up the material and place it into a labeled, sealed container for hazardous

waste.[7]

Clean the spill area with a detergent solution, followed by a solvent rinse.

Waste Disposal: Dispose of unused material, contaminated items, and spill cleanup

materials as hazardous chemical waste in accordance with local, regional, and national

regulations.[11] Do not empty into drains.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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